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Compound of Interest

Compound Name: Tnik-IN-5

L  Get Quote

Cat. No.: B15145013

Introduction

Tnik-IN-5 is a potent and specific small molecule inhibitor of Traf2- and Nck-interacting kinase
(TNIK).[1][2] With an IC50 of 0.05 pM, it effectively inhibits Wnt signaling, making it a valuable
tool for research in areas such as colorectal cancer.[1][2] TNIK is a serine/threonine kinase that
functions as a crucial activator of the Wnt signaling pathway.[3] It is also involved in the c-Jun
N-terminal kinase (JNK) pathway and plays a role in regulating the actin cytoskeleton.[4][5]
These application notes provide a detailed protocol for the preparation, storage, and handling
of Tnik-IN-5 stock solutions for in vitro and in vivo research applications.

Data Presentation

A summary of the key quantitative data for Tnik-IN-5 is provided in the table below for easy
reference.

Property Value Reference

Molecular Weight 371.39 g/mol [1]

Molecular Formula C22H17N303 [1]

IC50 (TNIK) 0.05 pM [1][2]

Purity 99.58% [1]

Appearance Solid [1]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15145013?utm_src=pdf-interest
https://www.benchchem.com/product/b15145013?utm_src=pdf-body
https://cymitquimica.com/products/TM-T9810/tnik-in-5/
https://www.medchemexpress.com/tnik-in-5.html
https://cymitquimica.com/products/TM-T9810/tnik-in-5/
https://www.medchemexpress.com/tnik-in-5.html
https://www.axonmedchem.com/products/enzymes/transferases/kinases-serine-threonine-specific-protein/tnik?___store=axon_euro&___from_store=axon_usd
https://www.creative-biogene.com/crispr-cas9/solution/tnik-gene-editing.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9656744/
https://www.benchchem.com/product/b15145013?utm_src=pdf-body
https://www.benchchem.com/product/b15145013?utm_src=pdf-body
https://cymitquimica.com/products/TM-T9810/tnik-in-5/
https://cymitquimica.com/products/TM-T9810/tnik-in-5/
https://cymitquimica.com/products/TM-T9810/tnik-in-5/
https://www.medchemexpress.com/tnik-in-5.html
https://cymitquimica.com/products/TM-T9810/tnik-in-5/
https://cymitquimica.com/products/TM-T9810/tnik-in-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocols

1. Materials and Equipment

e Tnik-IN-5 powder

o Dimethyl sulfoxide (DMSO), anhydrous

 Sterile microcentrifuge tubes

o Vortex mixer

o Calibrated pipettes and sterile tips

e Personal protective equipment (lab coat, gloves, safety glasses)
2. Preparation of a 10 mM Tnik-IN-5 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tnik-IN-5 in DMSO. This
IS @ common starting concentration for many in vitro assays.

o Calculate the required mass of Tnik-IN-5:
o To prepare 1 mL of a 10 mM stock solution, you will need 3.7139 mg of Tnik-IN-5.

o Calculation: (10 mmol/L) * (1 L/2000 mL) * (1 mL) * (371.39 g/mol ) * (1000 mg/g) = 3.7139
mg

e Weighing the Tnik-IN-5 powder:

o Carefully weigh out the calculated amount of Tnik-IN-5 powder and place it in a sterile
microcentrifuge tube.

 Dissolving in DMSO:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the Tnik-IN-5 powder. For example, to prepare a 10 mM solution with 3.7139 mg of Tnik-
IN-5, add 1 mL of DMSO.
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o Vortex the solution until the Tnik-IN-5 is completely dissolved. Gentle warming may be
required for some compounds, but it is best to consult the manufacturer's datasheet for
specific recommendations.

» Aliquoting and Storage:

o Once the Tnik-IN-5 is fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. This will help to avoid repeated freeze-thaw
cycles.

o For long-term storage, store the aliquots at -80°C for up to 6 months.[2]
o For short-term storage, aliquots can be kept at -20°C for up to 1 month.[2]
3. Preparation of Working Solutions

For cell-based assays, the 10 mM DMSO stock solution can be further diluted in cell culture
medium to the desired final concentration. It is important to ensure that the final concentration
of DMSO in the culture medium is low (typically <0.1%) to avoid solvent-induced toxicity.

Mandatory Visualization

TNIK Signaling Pathway
The following diagram illustrates the central role of TNIK in the Wnt signaling pathway. TNIK is
shown to interact with and phosphorylate TCF4, a key transcription factor in this pathway. The

inhibition of TNIK by Tnik-IN-5 blocks this interaction, leading to the downregulation of Wnt
target genes.

Caption: Role of TNIK in the Wnt signaling pathway and its inhibition by Tnik-IN-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. cymitquimica.com [cymitquimica.com]

e 2. medchemexpress.com [medchemexpress.com]

¢ 3. axonmedchem.com [axonmedchem.com]

e 4. TNIK Gene Editing - Creative Biogene CRISPR/Cas9 Platform [creative-biogene.com]
e 5. Structural Insight into TNIK Inhibition - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Tnik-IN-5 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15145013#tnik-in-5-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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